Cas no 98995-06-3 (4-Amino-2-chloro-N,N-dimethylbenzamide)

• Product Name: 4-Amino-2-chloro-N,N-dimethylbenzamide
• CAS No: 98995-06-3
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD09734930
• CID: 750411
• PubChem ID: 10943480
• Update Time: 2025-06-16

4-Amino-2-chloro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-N,N-dimethylbenzamide
• 4-amino-2-chloro-N,N-dimethylbenzamide(SALTDATA: FREE)
• Benzamide, 4-amino-2-chloro-N,N-dimethyl-
• AKOS000103449
• SCHEMBL3174627
• 98995-06-3
• VS-10486
• F2163-0144
• DTXSID40449237
• HYYZVBNRQCDKET-UHFFFAOYSA-N
• 4-amino-2-chloro-N,N-dimethyl-benzamide
• CS-0118592
• Z270758260
• EN300-54223
• MFCD09734930
• YDA99506

• MDL： MFCD09734930
• Inchi： 1S/C9H11ClN2O/c1-12(2)9(13)7-4-3-6(11)5-8(7)10/h3-5H,11H2,1-2H3
• InChI Key： HYYZVBNRQCDKET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N(C)C)=O)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 396.868°C at 760 mmHg
• Flash Point: 193.819°C
• Refractive Index: 1.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-2-chloro-N,N-dimethylbenzamide

Recent Advances in the Study of 4-Amino-2-chloro-N,N-dimethylbenzamide (CAS: 98995-06-3)

4-Amino-2-chloro-N,N-dimethylbenzamide (CAS: 98995-06-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of its biochemical interactions and pharmacological properties. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current research status.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have identified its utility in the development of novel therapeutic molecules, particularly those targeting neurological and metabolic disorders. The structural features of 4-Amino-2-chloro-N,N-dimethylbenzamide, including its amino and chloro substituents, make it a versatile building block in medicinal chemistry.

Recent studies have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound's physicochemical properties. These analyses have provided insights into its stability, solubility, and reactivity under various conditions. Such data are crucial for optimizing its use in synthetic pathways and ensuring the reproducibility of research outcomes.

In addition to its synthetic applications, 4-Amino-2-chloro-N,N-dimethylbenzamide has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is needed to validate these findings and explore the compound's mechanism of action in greater detail.

The safety and toxicological profile of 4-Amino-2-chloro-N,N-dimethylbenzamide has also been a focus of recent research. Studies conducted in animal models have indicated that the compound has a relatively low acute toxicity, but long-term exposure studies are still pending. These findings are essential for assessing its suitability for use in pharmaceutical formulations and ensuring compliance with regulatory standards.

Looking ahead, researchers are exploring the potential of 4-Amino-2-chloro-N,N-dimethylbenzamide in combination therapies and as a scaffold for the development of new drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. The compound's unique chemical properties and promising preliminary data make it a subject of ongoing interest in the field.

In conclusion, 4-Amino-2-chloro-N,N-dimethylbenzamide (CAS: 98995-06-3) represents a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and potential biological activities underscore its importance in the development of new therapeutic agents. Continued research efforts will be critical to fully elucidate its pharmacological potential and ensure its safe and effective use in medicine.